Cas no 28724-53-0 (9H-Fluorenol)

9H-Fluorenol structure
9H-Fluorenol structure
Product name:9H-Fluorenol
CAS No:28724-53-0
MF:C13H10O
MW:182.217903614044
CID:288901
PubChem ID:96087

9H-Fluorenol Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluorenol
    • FT-0636110
    • 28724-53-0
    • 9H-Fluoren-1-ol
    • 6344-61-2
    • SCHEMBL58474
    • PWFLISNWYDWJHX-UHFFFAOYSA-N
    • HMS1577P21
    • NSC-51310
    • AKOS006283802
    • NSC51310
    • 1-FLUORENOL
    • NSC 51310
    • Fluoren-1-ol
    • Cambridge id 5135308
    • DTXSID40951380
    • Inchi: InChI=1S/C13H10O/c14-13-7-3-6-11-10-5-2-1-4-9(10)8-12(11)13/h1-7,14H,8H2
    • InChI Key: PWFLISNWYDWJHX-UHFFFAOYSA-N
    • SMILES: C1(O)C2=C(C3C(C2)=CC=CC=3)C=CC=1

Computed Properties

  • Exact Mass: 182.073164938g/mol
  • Monoisotopic Mass: 182.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 20.2Ų

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